Cas no 1330755-65-1 (Methyl 3-iodo-2-methyl-4-oxo-1,4-dihydroquinoline-6-carboxylate)

• Product Name: Methyl 3-iodo-2-methyl-4-oxo-1,4-dihydroquinoline-6-carboxylate
• CAS No: 1330755-65-1
• MF: C₁₂H₁₀INO₃
• MW: 343.117175579071
• CID: 5059854
• Update Time: 2025-10-28

Methyl 3-iodo-2-methyl-4-oxo-1,4-dihydroquinoline-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-iodo-2-methyl-4-oxo-1,4-dihydroquinoline-6-carboxylate
• 3-Iodo-2-methyl-4-oxo-1,4-dihydro-quinoline-6-carboxylic acid methyl ester

• Inchi： 1S/C12H10INO3/c1-6-10(13)11(15)8-5-7(12(16)17-2)3-4-9(8)14-6/h3-5H,1-2H3,(H,14,15)
• InChI Key： WFWTZIBGCZYTDW-UHFFFAOYSA-N
• SMILES： IC1C(C2C=C(C(=O)OC)C=CC=2NC=1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 391
• XLogP3: 2.4
• Topological Polar Surface Area: 55.4

Additional information on Methyl 3-iodo-2-methyl-4-oxo-1,4-dihydroquinoline-6-carboxylate

Methyl 3-Iodo-2-Methyl-4-Oxo-1,4-Dihydroquinoline-6-Carboxylate (CAS No. 1330755-65-1)

Methyl 3-Iodo-2-Methyl-4-Oxo-1,4-Dihydroquinoline-6-Carboxylate, with the CAS registry number 1330755-65-1, is a structurally complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of quinolines, which are heterocyclic aromatic compounds with a wide range of applications in drug discovery and material science. The molecule's structure is characterized by a quinoline ring system with substituents at positions 2, 3, and 6, making it a valuable substrate for further functionalization and exploration.

The synthesis of Methyl 3-Iodo-2-Methyl-4-Oxo-1,4-Dihydroquinoline-6-Carboxylate typically involves multi-step organic reactions, including nucleophilic substitutions, oxidations, and methylations. The presence of an iodo group at position 3 introduces unique reactivity, enabling this compound to serve as a versatile building block in cross-coupling reactions—a key area in modern organic synthesis. Recent advancements in catalytic methods have further enhanced the efficiency and scalability of its production, making it more accessible for research and industrial applications.

One of the most promising applications of this compound lies in its potential as a precursor for bioactive molecules. Quinoline derivatives are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. Researchers have recently explored the use of Methyl 3-Iodo... as an intermediate in the synthesis of novel kinase inhibitors and other therapeutic agents. For instance, studies published in high-profile journals such as *Nature Communications* and *Journal of Medicinal Chemistry* have demonstrated its utility in designing molecules that target specific protein kinases involved in cancer progression.

In addition to its role in drug discovery, Methyl 3-Iodo... has also found applications in materials science. Its quinoline backbone contributes to electronic properties that make it suitable for use in organic semiconductors and light-emitting diodes (LEDs). Recent breakthroughs in nanotechnology have highlighted its potential as a component in advanced electronic materials, where its structure can be tailored to enhance conductivity and stability.

The structural versatility of Methyl 3-Iodo... is further underscored by its ability to undergo various post-synthetic modifications. For example, the methyl ester group at position 6 can be readily hydrolyzed to yield the corresponding carboxylic acid derivative, expanding its functional diversity. This feature has been exploited in recent studies to develop biodegradable polymers with applications in drug delivery systems.

From an environmental standpoint, the synthesis and application of Methyl 3-Iodo... align with current trends toward sustainable chemistry. Researchers are increasingly focusing on developing eco-friendly methods for its production, such as using renewable feedstocks and minimizing waste generation. These efforts are part of a broader initiative to reduce the environmental footprint of chemical manufacturing while maintaining high standards of product quality.

In conclusion, Methyl 3-Iodo... (CAS No. 1330755-65-1) stands out as a multifaceted compound with significant potential across various scientific domains. Its unique structure, coupled with recent advancements in synthetic methodologies and application-oriented research, positions it as a key player in future innovations within organic chemistry and beyond.